Cas no 441289-78-7 (7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide)

• Product Name: 7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• CAS No: 441289-78-7
• MF: C₂₁H₂₁N₅O₂
• MW: 375.423743963242
• CID: 6479408
• Update Time: 2025-07-17

7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide
• 7-(4-methoxyphenyl)-5-methyl-N-(p-tolyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• [1,2,4]Triazolo[1,5-a]pyrimidine-6-carboxamide, 1,7-dihydro-7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-

• Inchi： 1S/C21H21N5O2/c1-13-4-8-16(9-5-13)25-20(27)18-14(2)24-21-22-12-23-26(21)19(18)15-6-10-17(28-3)11-7-15/h4-12,19H,1-3H3,(H,25,27)(H,22,23,24)
• InChI Key： HVMSQDJZDYHOPY-UHFFFAOYSA-N
• SMILES： C12N=CNN1C(C1=CC=C(OC)C=C1)C(C(NC1=CC=C(C)C=C1)=O)=C(C)N=2

Additional information on 7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide

Comprehensive Analysis of 7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 441289-78-7)

The compound 7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide (CAS No. 441289-78-7) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, featuring a triazolopyrimidine core, positions it as a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in precision medicine. This compound’s carboxamide and methoxyphenyl moieties contribute to its bioactivity, making it a subject of interest for studies on structure-activity relationships (SAR). Its CAS No. 441289-78-7 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and medicinal chemistry projects. Notably, its solubility and stability under physiological conditions are key factors under investigation.

The synthesis of 7-(4-methoxyphenyl)-5-methyl-N-(4-methylphenyl)-4H,7H-1,2,4triazolo1,5-apyrimidine-6-carboxamide involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or microwave-assisted synthesis techniques. These methods are favored for their efficiency and scalability, addressing the growing need for green chemistry practices. Analytical characterization via NMR, HPLC, and mass spectrometry ensures purity, a critical parameter for industrial and academic applications.

From a commercial perspective, this compound is listed in catalogs of leading chemical suppliers, often accompanied by technical data sheets detailing its physicochemical properties. Its molecular weight (C22H21N5O2) and logP values are frequently queried by researchers optimizing drug formulations. Discussions in online forums highlight its potential in neurodegenerative disease research, a hot topic given the rising prevalence of conditions like Alzheimer’s.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and ecotoxicity profiles are under scrutiny to comply with REACH and FDA guidelines. Such evaluations align with global shifts toward sustainable chemistry, a recurring theme in both scientific literature and public discourse.

In summary, CAS No. 441289-78-7 represents a versatile scaffold with broad applicability. Its integration into drug development pipelines and material innovation underscores its value, while ongoing research continues to unlock new functionalities. For those exploring triazolopyrimidine derivatives, this compound offers a compelling case study in modern chemical science.